4-Iodo-2-methoxymethyl-pyridine

• Molecular Formula: C7H8INO
• Molecular Weight: 249.05 g/mol
• IUPAC Name: 4-iodo-2-(methoxymethyl)pyridine
• InChI: InChI=1S/C7H8INO/c1-10-5-7-4-6(8)2-3-9-7/h2-4H,5H2,1H3
• InChI Key: QIAYXORSZFMGRN-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NC=CC(=C1)I

Description

4-Iodo-2-methoxymethyl-pyridine is a useful research compound. Its molecular formula is C7H8INO and its molecular weight is 249.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of (4-iodo-pyridin-2-yl)-methanol 6AN (0.51 g, 2.16 mmol) in THF (7.5 ml) was added in a dry NaH (0.17 g, 4.32 mmol). Reaction mixture was stirred for 20 min at r.t. It was cooled to 0° C. and CH3I 0.16 ml, 2.59 mmol) was added drop wise. After 30 mins at 0° C., it was warmed up to r.t. and stirred further for 2 hr. Then it was diluted with EtOAc (50 ml) and washed with water (2×10 ml) and brine (1×15 ml). Organic extracts were dried over MgSO4, filtered and concentrated. The residue was purified on silica gel eluting with 1/2 EtOAc/Hexane to give the desired product 4-Iodo-2-methoxymethyl-pyridine 7AN (0.39, 72%).